Dibutyl Ether Dibutyl Ether N-butyl ether appears as a clear colorless liquid with an ethereal odor. Flash point below 141°F. Less dense than water and insoluble in water. Vapors heavier than air. Irritates the eyes, nose, throat, and respiratory tract.
Brand Name: Vulcanchem
CAS No.: 142-96-1
VCID: VC0047242
InChI: InChI=1S/C8H18O/c1-3-5-7-9-8-6-4-2/h3-8H2,1-2H3
SMILES: CCCCOCCCC
Molecular Formula: C8H18O
(CH3CH2CH2CH2)2O
C8H18O
Molecular Weight: 130.23 g/mol

Dibutyl Ether

CAS No.: 142-96-1

Reference Standards

VCID: VC0047242

Molecular Formula: C8H18O
(CH3CH2CH2CH2)2O
C8H18O

Molecular Weight: 130.23 g/mol

Dibutyl Ether - 142-96-1

CAS No. 142-96-1
Product Name Dibutyl Ether
Molecular Formula C8H18O
(CH3CH2CH2CH2)2O
C8H18O
Molecular Weight 130.23 g/mol
IUPAC Name 1-butoxybutane
Standard InChI InChI=1S/C8H18O/c1-3-5-7-9-8-6-4-2/h3-8H2,1-2H3
Standard InChIKey DURPTKYDGMDSBL-UHFFFAOYSA-N
SMILES CCCCOCCCC
Canonical SMILES CCCCOCCCC
Boiling Point 288 °F at 760 mm Hg (NTP, 1992)
140.8 °C
142 °C
Colorform Colorless liquid
Density 0.767 at 68 °F (USCG, 1999)
0.7684 at 20 °C/4 °C
Density (at 20 °C): 0.8 g/cm³
Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.0
Flash Point 77 °F (NTP, 1992)
37 °C (CLOSED CUP)
25 °C c.c.
Melting Point -144 °F (NTP, 1992)
-95.2 °C
-95 °C
Physical Description N-butyl ether appears as a clear colorless liquid with an ethereal odor. Flash point below 141°F. Less dense than water and insoluble in water. Vapors heavier than air. Irritates the eyes, nose, throat, and respiratory tract.
Liquid
COLOURLESS LIQUID.
Description N-butyl ether appears as a clear colorless liquid with an ethereal odor. Flash point below 141°F. Less dense than water and insoluble in water. Vapors heavier than air. Irritates the eyes, nose, throat, and respiratory tract.
Solubility less than 1 mg/mL at 72.5° F (NTP, 1992)
0.00 M
Miscible with benzene and most org solvents
Sol in all prop in alc, ether; very sol in acetone
Miscible with oxygenated solvents
In water, 300 mg/L at 25 °C
Solubility in water, g/100ml:
Synonyms Butyl Ether; 1,1’-Oxybisbutane; Butyl Oxide; Di-n-butyl Ether; Dibutyl oxide; n-Butyl ether; NSC 8459
Vapor Density 4.48 (NTP, 1992) (Relative to Air)
1.48 (Air = 1)
Relative vapor density (air = 1): 4.5
Vapor Pressure 4.8 mm Hg at 68 °F (NTP, 1992)
6.01 mmHg
6.01 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 0.46
PubChem Compound 8909
Last Modified Nov 11 2021
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